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Compound of Interest

Compound Name: 2-Ethoxybenzaldehyde

Cat. No.: B052182

An In-depth Technical Guide to 2-Ethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethoxybenzaldehyde, an aromatic aldehyde, is a significant compound in various fields of
chemical research and industrial application. This technical guide provides a comprehensive
overview of its molecular structure, physicochemical properties, and detailed experimental
protocols for its synthesis. The information is tailored for researchers, scientists, and
professionals in drug development, offering a foundational understanding for its application in
organic synthesis and as a building block for more complex molecules.

Molecular Structure and Properties

2-Ethoxybenzaldehyde, also known as o-ethoxybenzaldehyde or salicylaldehyde ethyl ether,
is characterized by a benzene ring substituted with an ethoxy group and a formyl group at
adjacent positions.[1] Its chemical formula is CoH1002.[1][2] The presence of the ethoxy group
influences its solubility and reactivity in various organic reactions.[1]

Visualization of Molecular Structure

The following diagram illustrates the molecular structure of 2-Ethoxybenzaldehyde.

Caption: Molecular Structure of 2-Ethoxybenzaldehyde.
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Physicochemical Data

The quantitative properties of 2-Ethoxybenzaldehyde are summarized in the table below for
easy reference and comparison.

Property Value Reference
Molecular Formula CoH1002 [L1[2]1[3][4][5]
Molecular Weight 150.17 g/mol [21[31[61[7]
CAS Number 613-69-4 [1][2][6]
Appearance Clear yellow to purple liquid [1]

Boiling Point 136-138 °C at 24 mmHg [41[6]
Density 1.074 g/mL at 25 °C [4][6]
Refractive Index n20/D 1.543 [41[6]

Purity >97% (GC) [1][6]

InChi Key DUVIMSPTZMCSTQ- OISO

UHFFFAOYSA-N

SMILES CCOC1=CC=CC=C1C=0 [9]

Experimental Protocols

The following section details a method for the synthesis of 2-Ethoxybenzaldehyde, derived
from established procedures.[10]

Synthesis of 2-Ethoxybenzaldehyde

This protocol involves a two-step process starting from salicylaldehyde.
Step 1: Formation of Schiff Base Intermediate

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve
salicylaldehyde and an amine (such as aniline, n-butylamine, cyclohexylamine, benzylamine,
or tert-butylamine) in a suitable solvent like ethanol or toluene.[10]
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o Reflux: Heat the mixture to boiling and maintain reflux for 12-14 hours.[10]

« |solation: After the reaction is complete, evaporate the solvent to dryness. The crude product
can be purified by recrystallization.[10]

Step 2: Ethoxy Group Introduction

o Reaction Setup: Dissolve the product from Step 1, bromoethane, and an acid-acceptor (such
as potassium carbonate, sodium tert-butoxide, or potassium tert-butoxide) in a solvent like
dimethyl sulfoxide, dimethylformamide, toluene, or tetrahydrofuran.[10]

e Reaction Conditions: Heat the mixture to 80°C and allow it to react for 12 hours.[10][11]
o Work-up and Purification:

o Cool the reaction mixture and filter to remove any solid byproducts.[10]

o Perform an extraction, followed by evaporation of the solvent.[10]

o The final product, 2-Ethoxybenzaldehyde, is purified by column chromatography.[10]

Synthesis and Purification Workflow

The logical flow of the synthesis and purification process is depicted in the diagram below.
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Step 1: Schiff Base Formation

Dissolve Salicylaldehyde and Amine in Solvent
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Caption: Workflow for the Synthesis of 2-Ethoxybenzaldehyde.
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Applications in Research and Development

2-Ethoxybenzaldehyde is a versatile intermediate with several applications in scientific
research and industry:

¢ Organic Synthesis: It serves as a crucial building block for creating more complex molecules.
[1] It has been utilized in studies of 1,3-dipolar cycloaddition reactions.[6][7]

e Pharmaceuticals: This compound is an important intermediate in the synthesis of various
pharmaceutical agents, contributing to the development of new medications.[1]

e Fragrance Industry: Due to its pleasant aroma, it is a key ingredient in perfumes and other
scented products.[1]

Safety and Handling

Appropriate safety precautions should be taken when handling 2-Ethoxybenzaldehyde. It is
advisable to consult the Safety Data Sheet (SDS) for detailed information on handling, storage,
and disposal. Store in a cool place, typically between 0-8°C.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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